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Compound of Interest

Compound Name: 2-(Tributylstannyl)pyridine

Cat. No.: B098309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of 2-(Tributylstannyl)pyridine. Adherence to these guidelines is essential for

ensuring personnel safety and regulatory compliance. Organotin compounds are highly toxic

and require careful management to mitigate risks.[1]

Hazard Summary
2-(Tributylstannyl)pyridine is a flammable liquid and vapor that is toxic if swallowed and

harmful in contact with skin.[2][3][4] It causes skin and serious eye irritation.[3][4][5] Prolonged

or repeated exposure can cause damage to organs.[4][5] Furthermore, this compound is very

toxic to aquatic life with long-lasting effects.[3][5]
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Hazard Classification Description

Physical Hazards Flammable liquid and vapor.[2][5]

Health Hazards

Acute Toxicity, Oral (Toxic)[3] Acute Toxicity,

Dermal (Harmful)[3][5] Skin

Corrosion/Irritation[3][5] Serious Eye

Damage/Eye Irritation[3][5] Specific Target

Organ Toxicity (Repeated Exposure)[5]

Environmental Hazards
Very toxic to aquatic life with long-lasting effects.

[3][5]

Operational Plan: Safe Handling
All work with 2-(Tributylstannyl)pyridine must be conducted within a certified chemical fume

hood.[1][6] An emergency eyewash and shower station should be readily accessible.[7]

1. Personal Protective Equipment (PPE): A comprehensive PPE ensemble is mandatory to

prevent exposure.[1]

Eye and Face Protection: Chemical safety goggles and a face shield are required.[1][8]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber, tested for breakthrough

time), a flame-retardant lab coat, and closed-toe shoes.[6][8][9]

Respiratory Protection: If there is a risk of inhalation, a full-face or half-mask air-purifying

respirator with appropriate cartridges should be used.[1]

2. Engineering Controls:

All manipulations of 2-(Tributylstannyl)pyridine must be performed in a well-ventilated

laboratory and inside a certified chemical fume hood.[1][6]

Keep the container tightly closed when not in use.[5][9]

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[5][7]

Recommended storage temperature is -20°C.[2][9]
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3. Handling Procedures:

Avoid breathing vapors and contact with skin and eyes.[5]

Use only non-sparking tools and take precautionary measures against static discharge.[10]

When transferring the reagent, use a syringe and needle under an inert atmosphere,

especially for air-sensitive reagents often supplied in Sure/Seal™ bottles.[1][6]

Do not eat, drink, or smoke in the work area.[3][5] Wash hands thoroughly after handling.[5]

Emergency Procedures
1. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4]

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes and remove contaminated clothing.[1][8] Seek medical attention.[1]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][3][4]

2. In Case of a Spill:

Evacuate the area and alert others.

Remove all ignition sources.[5]

Wear appropriate PPE, including respiratory protection.[5]

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[5]
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Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

[5]

Wash the spill area thoroughly.[5]

Disposal Plan
All waste containing 2-(Tributylstannyl)pyridine must be treated as hazardous waste.

Liquid Waste: Collect all liquid waste, including reaction residues and solvent washes, in a

dedicated, labeled, and sealed hazardous waste container.[6][7]

Solid Waste: Contaminated solid waste, such as gloves, absorbent materials, and empty

containers, must be placed in a labeled, sealed hazardous waste container.[5]

Decontamination: Glassware that has come into contact with organotin compounds should

be decontaminated. This can be done by rinsing with a suitable organic solvent (e.g.,

acetone, dichloromethane) followed by treatment with a bleach or nitric acid bath. The

decontamination bath should also be disposed of as hazardous waste.[1]

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety office, following all local, state, and federal regulations.[1][9][10] Do not dispose of

down the drain or in regular trash.
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Workflow for Safe Handling of 2-(Tributylstannyl)pyridine
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Caption: Workflow for the safe handling of 2-(Tributylstannyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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